Cas no 1366851-76-4 (4-(2-methoxynaphthalen-1-yl)pyrrolidin-2-one)

• Product Name: 4-(2-methoxynaphthalen-1-yl)pyrrolidin-2-one
• CAS No: 1366851-76-4
• MF: C₁₅H₁₅NO₂
• MW: 241.285104036331
• CID: 5851714
• PubChem ID: 66109331
• Update Time: 2025-05-24

4-(2-methoxynaphthalen-1-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(2-methoxynaphthalen-1-yl)pyrrolidin-2-one
• AKOS015452198
• EN300-1849544
• 1366851-76-4

• Inchi： 1S/C15H15NO2/c1-18-13-7-6-10-4-2-3-5-12(10)15(13)11-8-14(17)16-9-11/h2-7,11H,8-9H2,1H3,(H,16,17)
• InChI Key： ARLBBTFVZUFNTQ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C=CC=CC=2C=1C1CNC(C1)=O

Computed Properties

• Exact Mass: 241.110278721g/mol
• Monoisotopic Mass: 241.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.3Ų

Additional information on 4-(2-methoxynaphthalen-1-yl)pyrrolidin-2-one

4-(2-Methoxynaphthalen-1-yl)pyrrolidin-2-one: A Comprehensive Overview

4-(2-Methoxynaphthalen-1-yl)pyrrolidin-2-one is a complex organic compound with the CAS number 1366851-76-4. This compound is characterized by its unique chemical structure, which combines a pyrrolidinone ring with a methoxynaphthalene moiety. The pyrrolidinone core, a five-membered lactam, is known for its versatility in organic synthesis and its ability to participate in various chemical reactions. The methoxynaphthalene group, on the other hand, introduces aromaticity and electronic properties that enhance the compound's reactivity and potential applications.

Recent studies have highlighted the importance of 4-(2-methoxynaphthalen-1-yl)pyrrolidin-2-one in the field of medicinal chemistry. Researchers have explored its potential as a building block for drug development, particularly in the design of bioactive molecules. The compound's ability to act as a scaffold for functional groups has made it a valuable tool in the synthesis of antimicrobial agents, anti-inflammatory drugs, and anticancer compounds. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit significant inhibitory activity against key enzymes involved in inflammatory pathways.

The synthesis of 4-(2-methoxynaphthalen-1-yl)pyrrolidin-2-one typically involves multi-step reactions, including nucleophilic substitutions and cyclizations. One common approach is the condensation of a naphthol derivative with an aldehyde or ketone, followed by cyclization to form the pyrrolidinone ring. This process often requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact.

In terms of physical properties, 4-(2-methoxynaphthalen-1-yl)pyrrolidin-2-one is generally stable under normal conditions but may degrade under harsh thermal or oxidative conditions. Its solubility in organic solvents makes it suitable for various laboratory applications, including chromatography and spectroscopy. The compound's UV-vis spectrum reveals strong absorption bands due to the conjugated system formed by the naphthyl and pyrrolidinone groups, which can be exploited for sensing applications.

The application of 4-(2-methoxynaphthalen-1-yl)pyrrolidin-2-one extends beyond medicinal chemistry. It has been investigated as a precursor for advanced materials, such as organic semiconductors and light-emitting diodes (LEDs). A 2023 study in *Advanced Materials* reported that derivatives of this compound exhibit promising electronic properties, making them candidates for next-generation optoelectronic devices. Additionally, its role as an intermediate in natural product synthesis has been explored, with researchers successfully incorporating it into complex molecular frameworks inspired by plant alkaloids.

From an environmental perspective, the ecological impact of 4-(2-methoxynaphthalen-1-yl)pyrrolidin-2-one remains a topic of interest. While it is not classified as a hazardous substance under current regulations, its potential toxicity to aquatic life has been assessed in recent toxicity studies. These studies suggest that while the compound exhibits low acute toxicity, long-term exposure effects require further investigation to ensure sustainable practices in its use and disposal.

In conclusion, 4-(2-methoxynaphthalen-1-yl)pyrrolidin-2-one stands out as a versatile and multifaceted compound with significant potential across various scientific domains. Its unique chemical structure, combined with recent advancements in synthetic methodologies and application research, positions it as a key player in future innovations. As ongoing studies continue to uncover new properties and uses, this compound will undoubtedly remain at the forefront of chemical research and development.